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Compound of Interest

Compound Name:
2-Cyano-3-(4-

methoxyphenyl)prop-2-enamide

CAS No.: 148238-29-3

Cat. No.: B2964723

Get Quote

Executive Summary: The Dual-Identity Hazard
Tyrphostin A9 (also known as SF 6847, Malonoben, or AG-17) is a synthetic small molecule

frequently cited as a selective inhibitor of Platelet-Derived Growth Factor Receptor (PDGFR)

tyrosine kinase. However, a meta-analysis of biochemical literature reveals a critical

confounding variable: Tyrphostin A9 is one of the most potent mitochondrial uncouplers known

to science (SF 6847).

This guide serves as a technical corrective for researchers. It contrasts the compound's

efficacy as a kinase inhibitor against its off-target bioenergetic toxicity. The core thesis: Many

antiproliferative effects attributed to PDGFR inhibition in published studies may actually result

from ATP depletion caused by mitochondrial uncoupling.

Mechanistic Profile & Comparative Efficacy[1]
The "Jekyll & Hyde" Mechanism
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To use Tyrphostin A9 effectively, one must distinguish between its two distinct biological

activities.

Feature Activity A: Kinase Inhibition
Activity B: Mitochondrial

Uncoupling

Target
PDGFR kinase domain (ATP

binding site)

Inner Mitochondrial Membrane

(IMM)

Mechanism
Competitive inhibition of ATP

binding

Protonophore (transports H+

across IMM)

Potency
IC50: ~500 nM - 1 µM

(PDGFR)
EC50: ~4 - 10 nM (Uncoupling)

Outcome
Reduced phosphorylation of

PLCγ, PI3K, MAPK

Dissipation of

, max respiration, ATP

depletion

Risk
Low specificity at high

concentrations

Cytotoxicity occurs at

concentrations < Kinase IC50

Critical Insight: The concentration required to uncouple mitochondria (nanomolar range) is often

lower than the concentration required to inhibit PDGFR (micromolar range).

Comparative Efficacy Table
The following table synthesizes data from bioenergetic and signal transduction studies to

compare Tyrphostin A9 against standard alternatives.
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Compound
Primary
Target

Kinase IC50
(PDGFR)

Uncoupling
Potency (SF
6847 equiv)

Specificity
Score

Recommen
ded Use

Tyrphostin A9
PDGFR /

IMM
~0.5 - 1.0 µM

Extreme

(High)

Low (Dual

active)

Mitochondrial

Stress Tool;

Not for

specific

kinase

inhibition

Tyrphostin

AG 1296
PDGFR ~0.3 - 0.5 µM

Low/Negligibl

e
Moderate

In vitro

PDGFR

mechanistic

studies

Imatinib

(Gleevec)

Abl / PDGFR

/ c-Kit
~0.1 µM None High

Clinical

standard;

highly

selective

Sunitinib
VEGFR /

PDGFR
~0.01 µM Low High

Potent multi-

kinase

inhibition

FCCP
IMM

(Uncoupler)
N/A

High

(Standard)

High

(Uncoupling)

Positive

control for

uncoupling

Visualizing the Confounding Pathways
The diagram below illustrates the parallel pathways where Tyrphostin A9 operates. Note the

"Danger Zone" where uncoupling occurs before kinase inhibition is achieved.

Caption: Dual mechanism of action. Note that mitochondrial disruption (Target B) often

precedes kinase inhibition (Target A) in dose-response curves.

Experimental Protocols: Validating Specificity
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To publish rigorous data using Tyrphostin A9, you must prove your observed phenotype is due

to kinase inhibition and not mitochondrial toxicity.

Protocol A: The "Rescue" Control (Self-Validating)
If A9 kills cells via PDGFR inhibition, restoring downstream signaling (e.g., expressing

constitutively active AKT) should rescue viability. If it kills via ATP depletion, genetic rescue of

the kinase pathway will fail.

Transfection: Transfect cells with Constitutively Active AKT (myr-AKT) or Empty Vector.

Treatment: Treat both lines with Tyrphostin A9 (0.1, 0.5, 1.0, 5.0 µM).

Readout: Measure apoptosis (Annexin V) at 24h.

Interpretation:

Rescue observed: Effect is likely PDGFR-mediated.

No Rescue: Effect is likely mitochondrial (toxicity).[1][2]

Protocol B: Distinguishing Uncoupling via OCR
(Seahorse Assay)
This is the gold standard for identifying SF 6847-like activity.

Materials:

Agilent Seahorse XF Analyzer[3]

Oligomycin (ATP synthase inhibitor)

Tyrphostin A9 (Test compound)[4][2][5]

Workflow:

Basal Measure: Measure Basal Oxygen Consumption Rate (OCR).

Oligomycin Injection (1 µM): Blocks ATP synthase. OCR should drop significantly.
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Tyrphostin A9 Injection (Titration): Inject A9.

Kinase Inhibitor Profile: OCR remains low (similar to vehicle).

Uncoupler Profile: OCR spikes immediately to maximal levels (releasing the proton

gradient).

Validation: Compare the A9 spike to a known uncoupler like FCCP.

Validation Workflow Diagram
Use this decision tree to determine if A9 is suitable for your study.

Start: Observed Phenotype
(e.g., Cell Death)

Step 1: Measure ATP Levels
(Luciferase Assay)

ATP Stable

 No Drop

ATP Depleted

 Rapid Drop

Step 2: Check Phospho-PDGFR
(Western Blot)

Step 3: Measure OCR
(Seahorse/Clark Electrode)

 p-PDGFR Unchanged (Off-target)

Valid Kinase Effect

 p-PDGFR Reduced OCR Stable

Mitochondrial Artifact
(Do Not Publish as Kinase Data)

 OCR Spike (Uncoupling)
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Click to download full resolution via product page

Caption: Decision tree for validating Tyrphostin A9 mechanisms. "ATP Depleted" + "OCR

Spike" confirms the uncoupling artifact.

Senior Scientist Recommendations
Avoid A9 for Pure Kinase Studies: If your goal is strictly to study PDGFR signaling, do not

use Tyrphostin A9. Use Imatinib or AG 1296.[6] The therapeutic window between kinase

inhibition and mitochondrial toxicity is too narrow for reliable conclusions.

Use A9 as a Positive Control for Uncoupling: A9 (as SF 6847) is an excellent tool for

studying mitochondrial respiration "crashes" or investigating metabolic flexibility in cancer

cells.

Re-evaluate Past Data: If you have previous data showing "PDGFR-dependent apoptosis"

using A9 at concentrations >1 µM without metabolic controls, those results are likely

confounded by bioenergetic collapse.
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Application Notes: Assessing Mitochondrial Respiration.Benchchem/Agilent, 2025. (Protocol

grounding for OCR measurements).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2964723?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2964723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

